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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the Minimum Inhibitory

Concentration (MIC) of cefixime using the broth microdilution method. This procedure is

harmonized with the standards set forth by the Clinical and Laboratory Standards Institute

(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST),

ensuring accuracy and reproducibility for research and drug development applications.

Principle of Broth Microdilution for MIC
Determination
The broth microdilution method is a quantitative technique used to determine the lowest

concentration of an antimicrobial agent that inhibits the visible in vitro growth of a

microorganism.[1] The assay involves preparing two-fold serial dilutions of the antimicrobial

agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a

standardized suspension of the test microorganism and incubated under controlled conditions.

The MIC is visually determined as the lowest concentration of the antimicrobial agent that

prevents turbidity.[1]
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Materials and Reagents
Cefixime analytical standard powder

Dimethyl sulfoxide (DMSO)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Haemophilus Test Medium (HTM) for Haemophilus influenzae

GC agar with supplements for Neisseria gonorrhoeae

Sterile 96-well microtiter plates with lids

Sterile saline (0.85%) or deionized water

0.5 McFarland turbidity standard

Quality control (QC) bacterial strains (e.g., Escherichia coli ATCC® 25922™, Haemophilus

influenzae ATCC® 49247™, Neisseria gonorrhoeae ATCC® 49226™)

Test bacterial isolates

Sterile tubes, reservoirs, and pipettes

Multichannel pipette

Spectrophotometer or turbidimeter

Incubator (35 ± 2°C)

CO2 incubator (for fastidious organisms)

Experimental Protocols
Preparation of Cefixime Stock Solution
Cefixime is sparingly soluble in water. A stock solution can be prepared by dissolving the

cefixime powder in a suitable organic solvent like DMSO.[2][3]
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Weighing: Accurately weigh the required amount of cefixime analytical standard powder. The

amount needed can be calculated using the following formula to account for the potency of

the powder: Weight (mg) = (Volume (mL) x Desired Concentration (µg/mL)) / Potency

(µg/mg)

Dissolving: Dissolve the weighed cefixime powder in a minimal amount of DMSO.

Dilution: Dilute the dissolved cefixime with sterile deionized water or the appropriate broth

(e.g., CAMHB) to achieve the desired final stock concentration (e.g., 1280 µg/mL).

Sterilization: Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

Storage: Aliquot the sterile stock solution and store at -80°C until use.

Preparation of Bacterial Inoculum
From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds

to approximately 1-2 x 10⁸ CFU/mL. This can be done visually or using a spectrophotometer.

Dilute this standardized suspension in the appropriate broth (CAMHB for most

Enterobacteriaceae, HTM for H. influenzae) to achieve the final target inoculum density of

approximately 5 x 10⁵ CFU/mL in the microtiter plate wells. A common dilution is 1:150.

Broth Microdilution Assay Procedure
Plate Preparation: Dispense 50 µL of the appropriate sterile broth into each well of a 96-well

microtiter plate.

Serial Dilution: Add 50 µL of the cefixime stock solution to the first well of each row to be

tested, creating a 1:2 dilution. Perform serial two-fold dilutions by transferring 50 µL from the

first well to the second, and so on, down the plate. Discard 50 µL from the last well

containing cefixime to maintain a consistent volume. This will result in 50 µL of varying

cefixime concentrations in each well.
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Controls:

Growth Control: One well containing only broth and the bacterial inoculum.

Sterility Control: One well containing only broth.

Inoculation: Inoculate each well (except the sterility control) with 50 µL of the prepared

bacterial inoculum, resulting in a final volume of 100 µL in each well.

Incubation: Seal the plates or place them in a container to prevent evaporation. Incubate the

plates at 35 ± 2°C for 16-20 hours in ambient air for non-fastidious organisms. For fastidious

organisms like H. influenzae and N. gonorrhoeae, incubate in an atmosphere with 5% CO2.

Reading and Interpreting Results
After incubation, visually inspect the microtiter plates for turbidity. A viewing device can be

used to facilitate reading.

The MIC is the lowest concentration of cefixime that completely inhibits visible growth of the

organism.

The growth control well should show distinct turbidity, and the sterility control well should

remain clear.

The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on the

clinical breakpoints established by CLSI or EUCAST.

Quality Control
Routine testing of reference quality control strains is essential to ensure the accuracy and

reproducibility of MIC results. The MIC values for these strains should fall within the acceptable

ranges established by CLSI and EUCAST.
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Quality Control Strain Organization
Acceptable MIC Range
(µg/mL)

Escherichia coli ATCC®

25922™
EUCAST 0.25 - 1

Haemophilus influenzae

ATCC® 49247™
CLSI

Consult current CLSI M100

document

Neisseria gonorrhoeae ATCC®

49226™
CLSI

Consult current CLSI M100

document

Note: QC ranges are subject to periodic revision. Always consult the most current version of the

CLSI M100 and EUCAST documents for the latest ranges.

Data Presentation
Cefixime Broth Microdilution Parameters
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Parameter Recommendation Source

Medium
Cation-Adjusted Mueller-

Hinton Broth (CAMHB)
CLSI, EUCAST

Haemophilus Test Medium

(HTM) for H. influenzae
CLSI

GC Agar with supplements for

N. gonorrhoeae
CLSI

Cefixime Dilution Range

0.06 - 64 µg/mL (can be

adjusted based on expected

MICs)

General Practice

Inoculum Density (Final) ~5 × 10⁵ CFU/mL CLSI

Incubation Temperature 35 ± 2°C CLSI, EUCAST

Incubation Duration 16-20 hours CLSI, EUCAST

Incubation Atmosphere Ambient air (most organisms) CLSI, EUCAST

5% CO2 (H. influenzae, N.

gonorrhoeae)
CLSI

Cefixime Clinical Breakpoints (µg/mL)
Organism Organization

Susceptible
(S)

Intermediate (I) Resistant (R)

Enterobacterales CLSI ≤ 1 2 ≥ 4

Neisseria

gonorrhoeae
CLSI ≤ 0.25 - -

Neisseria

gonorrhoeae
EUCAST ≤ 0.125 - > 0.125

Note: Clinical breakpoints can vary by organism and are subject to change. Always refer to the

latest CLSI M100 and EUCAST breakpoint tables for the most current information.
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Caption: Experimental workflow for cefixime broth microdilution susceptibility testing.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15712004/docs?utm_src=pdf-body-img#determining-cefixime-mic-using-broth-microdilution-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15712004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation Categories

Determined MIC Value
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Caption: Logical relationship for interpreting MIC results using clinical breakpoints.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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